Cas no 89032-09-7 (Benzene, 4-chloro-2-ethyl-1-methyl-)

Benzene, 4-chloro-2-ethyl-1-methyl- structure
89032-09-7 structure
Product Name:Benzene, 4-chloro-2-ethyl-1-methyl-
CAS No:89032-09-7
MF:C9H11Cl
MW:154.636641740799
CID:615157
PubChem ID:13280718
Update Time:2025-04-19

Benzene, 4-chloro-2-ethyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-chloro-2-ethyl-1-methyl-
    • 4-chloro-2-ethyl-1-methylbenzene
    • ethyl-4-chloro-toluene
    • SCHEMBL8418306
    • DTXSID10534366
    • 89032-09-7
    • Inchi: 1S/C9H11Cl/c1-3-8-6-9(10)5-4-7(8)2/h4-6H,3H2,1-2H3
    • InChI Key: FWBCOFWYTCTDLO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)CC

Computed Properties

  • Exact Mass: 154.0549280g/mol
  • Monoisotopic Mass: 154.0549280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų
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